4H-1,3-Benzodioxin-6-methanol, 2,2,4,4-tetrafluoro-

• CAS No.: 936727-50-3
• Molecular Formula: C9H6F4O3
• Molecular Weight: 238.14 g/mol
• IUPAC Name: (2,2,4,4-tetrafluoro-1,3-benzodioxin-6-yl)methanol
• InChI: InChI=1S/C9H6F4O3/c10-8(11)6-3-5(4-14)1-2-7(6)15-9(12,13)16-8/h1-3,14H,4H2
• InChI Key: FVYUGORMUUTSBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CO)C(OC(O2)(F)F)(F)F

Description

4H-1,3-Benzodioxin-6-methanol, 2,2,4,4-tetrafluoro- is a useful research compound. Its molecular formula is C9H6F4O3 and its molecular weight is 238.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of LAH (2.14 g, 56.4 mmol) in dry THF (200 mL) was added dropwise a solution of 2,2,4,4-tetrafluoro-4H-benzo[1,3]dioxine-6-carboxylic acid methyl ester (7.50 g, 28.2 mmol) in dry THF (50 mL) at 0° C. After being stirred at 0° C. for 1 h, the reaction mixture was treated with water (2.14 g) and 10% NaOH (2.14 mL). The slurry was filtered and washed with THF. The combined filtrates were evaporated to dryness to give the crude (2,2,4,4-tetrafluoro-4H-benzo[1,3]dioxin-6-yl)-methanol (6.5 g), which was used directly in the next step. 1H NMR (CDCl3, 300 MHz) δ 7.64 (s, 1H), 7.57-7.60 (m, 1H), 7.58 (d, J=8.7 Hz, 1H), 4.75 (s, 2H).